7,8,9,10-Tetrahydronaphtho[1,2-c]cinnoline

• IUPAC Name: 7,8,9,10-tetrahydronaphtho[1,2-c]cinnoline
• InChI: InChI=1S/C16H14N2/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-18-16(12)14/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key: PQNSIVGDFCPBGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C3C(=C2C1)C=CC4=CC=CC=C43
• Molecular Formula: C16H14N2
• DSSTOX Substance ID: DTXSID701275091
• Molecular Weight: 234.29 g/mol
• CAS RN: 18515-68-9

Description

7,8,9,10-Tetrahydronaphtho[1,2-c]cinnoline is a useful research compound. Its molecular formula is C16H14N2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Proton Transfer Dynamics : Benzo[c]cinnoline, which is related structurally to Tetrahydronaphtho[1,2-c]cinnoline, embedded in Vycor glass, transforms to various protonated states under different calcination temperatures, indicating its potential role in catalysis and material science applications (Lin & Hsu, 1987).

• Synthesis of Substituted Derivatives : A facile synthesis method for substituted cinnoline and benzo[h]cinnoline derivatives has been developed, which are valuable in pharmaceutical chemistry due to their biological activities (Gomaa, 2003).

• Novel RORγt Inverse Agonists : Tetrahydronaphthyridine derivatives, related to Tetrahydronaphtho[1,2-c]cinnoline, have been studied as RORγt inverse agonists, showing potential for treating Th17-driven autoimmune diseases (Kono et al., 2018).

• Nucleophilic Substitution in Synthesis : Research on nucleophilic substitution of halogens in halogenoquinoxalino[2,3-c]cinnolines provides insights into the chemical behavior and potential applications in creating more complex molecules (Ahmad et al., 1994).

• Creation of Cinnoline Derivatives : Studies have been conducted on the creation of various cinnoline derivatives via reactions with different agents, contributing to the potential pharmaceutical applications of these compounds (Bisenieks et al., 2014).

• Formation of Benzo[c]cinnolines : Research into sequential C-C and C-N bond formation to generate benzo[c]cinnolines has implications for synthetic chemistry, offering new ways to create libraries of these compounds (Reddy et al., 2015).